Cas no 2227844-18-8 (rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol)

• Product Name: rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol
• CAS No: 2227844-18-8
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6108281
• PubChem ID: 165646434
• Update Time: 2025-07-26

rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol
• 2227844-18-8
• EN300-1824649
• rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-4-fluorophenol

• Inchi： 1S/C11H14FNO/c1-11(2)9(10(11)13)7-5-6(12)3-4-8(7)14/h3-5,9-10,14H,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key： SXEJYGSFTWIABA-UWVGGRQHSA-N
• SMILES： FC1C=CC(=C(C=1)[C@H]1[C@@H](C1(C)C)N)O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol

Recent Advances in the Study of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol (CAS: 2227844-18-8)

The compound rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol (CAS: 2227844-18-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and fluorophenol moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel antiviral and antibacterial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings from the latest research is the compound's ability to inhibit specific viral proteases, making it a potential candidate for the treatment of RNA virus infections. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol exhibits potent inhibitory activity against the main protease of SARS-CoV-2, with an IC50 value in the low micromolar range. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

In addition to its antiviral properties, recent investigations have explored the compound's potential as an antibacterial agent. A preprint article available on bioRxiv (2024) reported that rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol shows significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics.

The synthesis of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol has also been a focus of recent research. A team from the University of Cambridge developed a more efficient asymmetric synthesis route, achieving a 45% overall yield and 98% enantiomeric excess (ee) for the desired (1R,3R) isomer. This advancement, published in Organic Letters (2023), addresses previous challenges in the stereoselective synthesis of the cyclopropyl ring and could facilitate larger-scale production for preclinical studies.

Looking ahead, researchers are particularly interested in exploring the structure-activity relationships (SAR) of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol derivatives. Preliminary computational studies suggest that modifications to the fluorophenol moiety could enhance both potency and selectivity. Several pharmaceutical companies have reportedly initiated medicinal chemistry programs based on this scaffold, with the aim of developing next-generation antimicrobial agents.

In conclusion, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-4-fluorophenol (CAS: 2227844-18-8) represents a promising lead compound with dual antiviral and antibacterial potential. The recent advancements in understanding its biological activity and improving its synthesis underscore its significance in current drug discovery efforts. Further research, particularly in vivo efficacy studies and toxicological evaluations, will be crucial in determining its clinical potential.